4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one

• IUPAC Name: 4-methylspiro[1,3-oxathiolane-2,2'-adamantane]-5-one
• InChI: InChI=1S/C13H18O2S/c1-7-12(14)15-13(16-7)10-3-8-2-9(5-10)6-11(13)4-8/h7-11H,2-6H2,1H3
• InChI Key: PYQRVDCYNOYRCX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)OC2(S1)C3CC4CC(C3)CC2C4
• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol

Description

4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one is a heterocyclic compound with a unique spirocyclic structure. It is a synthetic compound that has shown potential in scientific research due to its interesting properties.3.1.1~3,7~]decan]-5-one.

Mechanism of Action

The mechanism of action of 4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one is not well understood. However, it is believed that the spirocyclic structure of the compound may play a role in its ability to form complexes with metal ions and act as a chiral auxiliary.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one. However, it has been shown to have low toxicity in vitro, and it does not appear to have any significant effects on cell viability or proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one in lab experiments is its unique spirocyclic structure, which may allow for the formation of complexes with metal ions and other compounds. However, one limitation is the limited information on its mechanism of action and biochemical and physiological effects, which may limit its potential applications in scientific research.

Future Directions

There are several future directions for research on 4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one. One potential direction is to further investigate its potential as a chiral auxiliary in asymmetric synthesis and as a ligand in catalytic reactions. Additionally, more research is needed to understand its mechanism of action and potential applications in biomedical research. Finally, further studies on the toxicity and safety of the compound are needed to determine its potential for use in drug development.

Synthesis Methods

The synthesis of 4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one involves the reaction of 2-cyclohexen-1-one with 2-mercaptoethanol in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction proceeds through a cyclization reaction to form the spirocyclic structure. The yield of the synthesis is around 50%, and the compound can be purified using column chromatography.

Scientific Research Applications

4-methyl-5H-spiro[1,3-oxathiolane-2,2'-tricyclo[3.3.1.1~3,7~]decan]-5-one has shown potential in scientific research due to its unique structure and properties. It has been studied for its potential as a chiral auxiliary in asymmetric synthesis, as well as for its ability to form complexes with metal ions. It has also been studied for its potential as a ligand in catalytic reactions.